Cas no 1417794-34-3 (2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone)

• Product Name: 2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone
• CAS No: 1417794-34-3
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• MDL: MFCD22631779
• CID: 2091863
• PubChem ID: 71302485
• Update Time: 2025-04-21

2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone
• DTXSID701177043
• AKOS024463828
• 1417794-34-3
• 2-Chloro-1-(3'-methyl-2,3,5,6-tetrahydro-[1,2']bipyrazinyl-4-yl)-ethanone
• 2-CHLORO-1-[4-(3-METHYLPYRAZIN-2-YL)PIPERAZIN-1-YL]ETHANONE
• Ethanone, 2-chloro-1-[4-(3-methyl-2-pyrazinyl)-1-piperazinyl]-

• MDL： MFCD22631779
• Inchi： 1S/C11H15ClN4O/c1-9-11(14-3-2-13-9)16-6-4-15(5-7-16)10(17)8-12/h2-3H,4-8H2,1H3
• InChI Key： TWDVKYQPWOSTIK-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C2C(C)=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų